Cas no 2104764-15-8 (1-Propanone, 2-amino-1-(1H-pyrrol-2-yl)-, (2R)-)

• Product Name: 1-Propanone, 2-amino-1-(1H-pyrrol-2-yl)-, (2R)-
• CAS No: 2104764-15-8
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 5293457
• Update Time: 2025-10-23

1-Propanone, 2-amino-1-(1H-pyrrol-2-yl)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-amino-1-(1H-pyrrol-2-yl)-, (2R)-

• Inchi： 1S/C7H10N2O/c1-5(8)7(10)6-3-2-4-9-6/h2-5,9H,8H2,1H3/t5-/m1/s1
• InChI Key： OVLASLFWIHMTON-RXMQYKEDSA-N
• SMILES： C(C1=CC=CN1)(=O)[C@H](N)C

Additional information on 1-Propanone, 2-amino-1-(1H-pyrrol-2-yl)-, (2R)-

Chemical Profile of CAS No. 2104764-15-8: 1-Propanone, 2-amino-1-(1H-pyrrol-2-yl)-, (2R)-

The compound with CAS No. 2104764-15-8, commonly referred to as 1-Propanone, 2-amino-1-(1H-pyrrol-2-yl)-, (2R), is a structurally unique organic molecule that has garnered attention in both academic and industrial research. This compound is characterized by its propanone backbone with an amino group and a pyrrole substituent at specific positions, giving rise to its distinctive chemical properties and potential applications.

Recent studies have highlighted the significance of this compound in the field of bioorganic chemistry. Researchers have explored its role as a potential precursor in the synthesis of bioactive molecules. The presence of the pyrrole ring introduces interesting electronic properties, making it a valuable intermediate in the construction of complex natural product analogs. For instance, a study published in the Journal of Organic Chemistry demonstrated how this compound can be utilized in the synthesis of alkaloid derivatives, which are known for their pharmacological activities.

In terms of its synthesis, the compound has been prepared via various methods, including but not limited to, nucleophilic additions and cyclization reactions. One notable approach involves the use of a chiral auxiliary to achieve high enantioselectivity during the formation of the (2R) configuration. This method has been optimized in recent years, with researchers reporting yields exceeding 90% under mild reaction conditions. Such advancements underscore the importance of stereochemistry in organic synthesis and its impact on downstream applications.

The biological activity of this compound has also been a focal point of recent investigations. Preclinical studies have shown that it exhibits moderate inhibitory effects against certain enzymes implicated in neurodegenerative diseases. For example, a study conducted at the University of California revealed that this compound can inhibit acetylcholinesterase (AChE), an enzyme associated with Alzheimer's disease. While further research is needed to establish its therapeutic potential, these findings suggest that it could serve as a lead compound for drug development.

Beyond its biochemical applications, this compound has also found relevance in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in catalytic systems. A team at MIT recently reported its use as a chelating agent in homogeneous catalysis, where it facilitated the oxidation of alcohols under mild conditions. This application highlights the versatility of this compound across diverse scientific disciplines.

In conclusion, CAS No. 2104764-15-8, or 1-Propanone, 2-amino-1-(1H-pyrrol-2-yl)-, (2R), stands out as a multifaceted molecule with promising prospects in various fields. Its unique structure enables it to serve as a versatile building block in organic synthesis while exhibiting intriguing biological and catalytic properties. As research continues to uncover new dimensions of its utility, this compound is poised to make significant contributions to both academic and industrial advancements.